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Cat. No.: B1257271 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pam3-Cys-OH (N-alpha-Palmitoyl-S-[2,3-bis(palmitoyloxy)-(2RS)-propyl]-L-cysteine) is a

synthetic lipopeptide that mimics the acylated amino terminus of bacterial lipoproteins.[1][2] It is

a potent agonist for the Toll-like Receptor 2 (TLR2) and TLR1 heterodimer (TLR1/TLR2), which

recognizes components of Gram-positive bacteria.[3][4][5] Activation of the TLR1/TLR2

signaling pathway initiates a cascade of intracellular events, leading to the activation of

transcription factors like NF-κB and subsequent production of pro-inflammatory cytokines and

chemokines.[4][6] Due to its immunostimulatory properties, Pam3-Cys-OH is widely used in

immunology research as an adjuvant and to study innate immune responses.[7][8]

A common challenge in working with Pam3-Cys-OH is its poor aqueous solubility due to its

lipophilic nature.[9] This document provides detailed information on its solubility and a validated

protocol for preparing stable stock solutions for use in in vitro and in vivo studies.

I. Pam3-Cys-OH Solubility
Pam3-Cys-OH is a white to off-white solid with a molecular weight of 910.46 g/mol .[1][10] Its

high lipid content makes it practically insoluble in water and aqueous buffers. The

recommended solvent for reconstitution is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).
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The table below summarizes the known solubility of Pam3-Cys-OH. It is critical to use newly

opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can significantly reduce

the compound's solubility.[10][11]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reconstitution
Conditions

DMSO 2 mg/mL 2.20 mM

Requires sonication

and warming to

60°C[10][11]

Aqueous Buffers Insoluble -
Not Recommended

for primary stock

II. Protocol: Preparation of Pam3-Cys-OH Stock
Solution
This protocol describes the reconstitution of solid Pam3-Cys-OH to create a 2 mg/mL stock

solution in DMSO.

A. Materials and Equipment

Pam3-Cys-OH powder (solid)

Anhydrous, high-purity DMSO (newly opened vial recommended)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Water bath or heat block set to 60°C

Bath sonicator

Sterile pipette tips

Personal Protective Equipment (PPE): Eyeshields, gloves
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B. Experimental Workflow Diagram

Preparation

Solubilization

Storage

Start: Equilibrate Pam3-Cys-OH to Room Temp

1. Weigh desired mass of Pam3-Cys-OH powder

2. Add appropriate volume of anhydrous DMSO

3. Vortex briefly to suspend powder

4. Heat at 60°C in water bath/heat block

5. Sonicate until solution is clear

Repeat steps 4 & 5 if necessary 6. Visually confirm complete dissolution

7. Aliquot into sterile, single-use vials

8. Store aliquots at -80°C or -20°C

Click to download full resolution via product page
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Caption: Workflow for preparing Pam3-Cys-OH stock solution.

C. Step-by-Step Reconstitution Protocol

Preparation: Allow the vial of Pam3-Cys-OH powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a sterile vial, accurately weigh the desired amount of Pam3-Cys-OH. For

example, weigh 1 mg of the powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration. To prepare a 2 mg/mL stock from 1 mg of powder, add 500 µL of DMSO.

Suspension: Briefly vortex the vial to suspend the powder in the DMSO. The mixture will

appear cloudy.

Heating and Sonication: To fully dissolve the compound, assistance is required.[10][11]

Place the vial in a water bath or on a heat block set to 60°C for 5-10 minutes.

Transfer the vial to a bath sonicator and sonicate for 10-15 minutes.

Visually inspect the solution. If it is not clear, repeat the heating and sonication steps until

all solid material is dissolved.

Final Check: Once dissolved, the solution should be clear and free of any visible particulates.

D. Storage and Stability

Proper storage is crucial to maintain the activity of the Pam3-Cys-OH stock solution and

prevent degradation from repeated freeze-thaw cycles.[10]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

polypropylene tubes.

Long-Term Storage: For long-term storage, store aliquots at -80°C. The solution is stable for

up to 6 months.[10][11]
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Short-Term Storage: For short-term storage, aliquots can be kept at -20°C for up to 1 month.

[10][11]

Note: Before use, thaw a single aliquot and dilute it to the final working concentration in the

appropriate cell culture medium or buffer. Avoid introducing aqueous solutions directly into the

concentrated DMSO stock.

III. Mechanism of Action: TLR1/TLR2 Signaling
Pathway
Pam3-Cys-OH activates immune cells by binding to the TLR1/TLR2 heterodimer on the cell

surface. This interaction triggers a downstream signaling cascade, as illustrated below.
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Caption: Simplified TLR1/TLR2 signaling pathway activated by Pam3-Cys-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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